1-Methyl-2-(4-methylphenyl)benzimidazole
Cat. No. B3050473
M. Wt: 222.28 g/mol
InChI Key: QAMFZDXJTSASEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
[Compound]
Name
CDC
Quantity
0.075 mmol
Type
reagent
Reaction Step One
Yield
55
Identifiers
|
NAME
|
217
|
Inputs
Step One
[Compound]
|
Name
|
CDC
|
|
Quantity
|
0.075 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0.75 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(C)cc1
|
Step Three
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
Cn2cnc1ccccc12
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
90 °C
|
Other
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc3ccc(c2nc1ccccc1n2C)cc3
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 55 |
Analyses
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
